Benzyl Octyl Adipate
Benzyl Octyl Adipate
Brand Name:
Vulcanchem
CAS No.:
3089-55-2
VCID:
VC0044164
InChI:
InChI=1S/C21H32O4/c1-2-3-4-5-6-12-17-24-20(22)15-10-11-16-21(23)25-18-19-13-8-7-9-14-19/h7-9,13-14H,2-6,10-12,15-18H2,1H3
SMILES:
CCCCCCCCOC(=O)CCCCC(=O)OCC1=CC=CC=C1
Molecular Formula:
C21H32O4
Molecular Weight:
348.5 g/mol
Benzyl Octyl Adipate
CAS No.: 3089-55-2
Reference Standards
VCID: VC0044164
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol
| CAS No. | 3089-55-2 |
|---|---|
| Product Name | Benzyl Octyl Adipate |
| Molecular Formula | C21H32O4 |
| Molecular Weight | 348.5 g/mol |
| IUPAC Name | 6-O-benzyl 1-O-octyl hexanedioate |
| Standard InChI | InChI=1S/C21H32O4/c1-2-3-4-5-6-12-17-24-20(22)15-10-11-16-21(23)25-18-19-13-8-7-9-14-19/h7-9,13-14H,2-6,10-12,15-18H2,1H3 |
| Standard InChIKey | DECACTMEFWAFRE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)CCCCC(=O)OCC1=CC=CC=C1 |
| Canonical SMILES | CCCCCCCCOC(=O)CCCCC(=O)OCC1=CC=CC=C1 |
| Synonyms | Hexanedioic Acid 1-Octyl 6-(phenylmethyl) Ester; Adipic Acid Benzyl Octyl Ester; Hexanedioic Acid Octyl Phenylmethyl Ester; Adimoll BO; |
| PubChem Compound | 76534 |
| Last Modified | Nov 11 2021 |
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